Cas no 16392-60-2 (3a,5a-Tetrahydronorethisterone)

• Product Name: 3a,5a-Tetrahydronorethisterone
• CAS No: 16392-60-2
• Molecular Formula: C₂₀H₃₀O₂
• Molecular Weight: 302.451
• CID: 1061705
• PubChem ID: 14260695

3a,5a-Tetrahydronorethisterone Properties

Names and Identifiers

• 3α,5α-Tetrahydronorethisterone
• (3R,5S,8R,9R,10S,13S,14S,17R)-17-ethynyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• 3α,5α-Tetrahydronore
• Tetrahydronorethisterone
• 17α-Ethynyl-5α-oestrane-3α,17β-diol
• 17α-Ethynyl-5α-estrane-3α,17β-diol-d5
• 19-Nor-5α,17α-pregn-20-yne-3α,17-diol
• 17α-Ethynyl-5α-oestrane-3α,17β-diol-d5
• 19-Nor-5α,17α-pregn-20-yne-3α,17-diol-d5
• (3α,5α,17α)-19-Norpregn-20-yne-3,17-diol
• UNII-7YHT3131XK
• CHEMBL3273988
• 17alpha-Ethynyl-5alpha-estrane-3alpha,17beta-diol
• 3.ALPHA.,5.ALPHA.-TETRAHYDRONORETHISTERONE
• (3alpha,5alpha,17alpha)-19-Norpregn-20-yne-3,17-diol
• 19-Norpregn-20-yne-3,17-diol, (3alpha,5alpha,17beta)-
• 19-Nor-5alpha,17alpha-pregn-20-yne-3alpha,17-diol
• 17alpha-Ethynyl-5alpha-oestrane-3alpha,17beta-diol
• 19-NORPREGN-20-YNE-3,17-DIOL, (3.ALPHA.,5.ALPHA.,17.BETA.)-
• 19-NOR-5.ALPHA.,17.ALPHA.-PREGN-20-YNE-3.ALPHA.,17-DIOL
• 3alpha,5alpha-Tetrahydronorethindrone
• 3a,5a-Tetrahydronorethisterone
• 7YHT3131XK
• 3.ALPHA.,5.ALPHA.-TETRAHYDRONORETHINDRONE
• Q27269027
• DTXSID30558120
• 17.ALPHA.-ETHYNYL-5.ALPHA.-OESTRANE-3.ALPHA.,17.BETA.-DIOL
• 3alpha,5alpha-Tetrahydronorethisterone
• 16392-60-2
• (3?,5?,17?)-19-Norpregn-20-yne-3,17-diol; 19-Nor-5?,17?-pregn-20-yne-3?,17-diol; 17?-Ethynyl-5?-estrane-3?,17?-diol; 17?-Ethynyl-5?-oestrane-3?,17?-diol;
• 17.alpha.-Ethynyl-5.alpha.-estrane-3.alpha.,17.beta.-diol
• 5alpha-Estran-17alpha-ethinyl-3alpha,17beta-diol; 19-Norpregn-20-yne-3,17-diol, (3a,5a,17a)-; 19-Nor-5a,17a-pregn-20-yne-3a,17-diol (8CI); 17a-Ethynyl-5a-estrane-3a,17ss-diol; 17a-Ethynyl-5a-oestrane-3a,17ss-diol; 3a,5a-Tetrahydronorethisterone

• InChIKey： DPDZKJQFRFZZCW-GAXNORQESA-N
• Inchi： InChI=1S/C20H30O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,13-18,21-22H,4-12H2,2H3/t13-,14+,15-,16+,17+,18-,19-,20-/m0/s1
• SMILES： CC12CCC3C4CCC(CC4CCC3C1CCC2(C#C)O)O

Computed Properties

• Exact Mass: 302.224580195g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 302.224580195g/mol
• Heavy Atom Count: 22
• Complexity: 505
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives